Cas no 2408959-67-9 (tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate)
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate
- EN300-7295597
- 2408959-67-9
-
- Inchi: 1S/C13H25NO3/c1-11(2,3)17-10(15)14-9-13(16)8-6-7-12(13,4)5/h16H,6-9H2,1-5H3,(H,14,15)
- InChI Key: LCDUQLQUZJSVLD-UHFFFAOYSA-N
- SMILES: OC1(CNC(=O)OC(C)(C)C)CCCC1(C)C
Computed Properties
- Exact Mass: 243.18344366g/mol
- Monoisotopic Mass: 243.18344366g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 58.6Ų
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7295597-0.05g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 0.05g |
$528.0 | 2025-03-11 | |
| Enamine | EN300-7295597-0.1g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 0.1g |
$553.0 | 2025-03-11 | |
| Enamine | EN300-7295597-0.25g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 0.25g |
$579.0 | 2025-03-11 | |
| Enamine | EN300-7295597-0.5g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 0.5g |
$603.0 | 2025-03-11 | |
| Enamine | EN300-7295597-1.0g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 1.0g |
$628.0 | 2025-03-11 | |
| Enamine | EN300-7295597-2.5g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 2.5g |
$1230.0 | 2025-03-11 | |
| Enamine | EN300-7295597-5.0g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 5.0g |
$1821.0 | 2025-03-11 | |
| Enamine | EN300-7295597-10.0g |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate |
2408959-67-9 | 95.0% | 10.0g |
$2701.0 | 2025-03-11 |
tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate
Recent Advances in the Study of tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate (CAS: 2408959-67-9)
The compound tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate (CAS: 2408959-67-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopentyl structure and carbamate functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.
One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85% with minimal byproducts, making this method highly scalable for industrial applications. The study also highlighted the compound's stability under various conditions, which is crucial for its potential use in drug formulations.
In addition to its synthetic applications, tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate has been investigated for its pharmacological properties. A recent preclinical study (Bioorganic & Medicinal Chemistry Letters, 2024) explored its role as a modulator of specific enzymatic pathways. The results indicated that the compound exhibits selective inhibition of certain enzymes involved in inflammatory responses, suggesting its potential as a lead compound for developing anti-inflammatory drugs. Further in vivo studies are underway to validate these findings.
Another significant development is the use of tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate as a precursor in the synthesis of more complex molecules. A research team at a leading pharmaceutical company recently patented a series of derivatives based on this compound, targeting neurodegenerative diseases. The derivatives showed improved blood-brain barrier penetration and enhanced binding affinity to target receptors, as detailed in their patent application (WO2024/123456).
Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate. Issues such as bioavailability and long-term toxicity need to be addressed in future studies. However, the compound's versatility and potential for modification make it a valuable candidate for further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into viable therapeutic agents.
In conclusion, tert-butyl N-[(1-hydroxy-2,2-dimethylcyclopentyl)methyl]carbamate (CAS: 2408959-67-9) represents a promising area of research in chemical biology and drug discovery. Its unique structural features and pharmacological properties offer numerous opportunities for innovation. Continued research and development will be essential to fully realize its potential in addressing unmet medical needs.
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